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Introduction

Demethoxycapillarisin, a natural compound, has been identified as an inhibitor of
Phosphoenolpyruvate Carboxykinase (PEPCK) mRNA levels with an IC50 of 43 yM, leading to
a decrease in glucose production. This activity is mediated through the activation of the PI3K
signaling pathway. Understanding the direct engagement of Demethoxycapillarisin with its
putative target, PEPCK, and characterizing its effects on the downstream PI3K/Akt signaling
pathway are crucial for its development as a potential therapeutic agent. These application
notes provide detailed protocols for key target engagement assays and pathway analysis.

Data Summary

The following tables summarize hypothetical quantitative data for the described assays. These
tables are provided as examples for data presentation and interpretation.

Table 1: PEPCK Activity Assay with Demethoxycapillarisin
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Demethoxycapillarisin PEPCK Activity (% of oo
(M) Control) Standard Deviation
0 (Control) 100 5.2

10 85.3 4.8

25 62.1 3.9

50 48.7 4.1

100 254 3.2

IC50 (UM) ~45

Table 2: Cellular Thermal Shift Assay (CETSA) for Demethoxycapillarisin and PEPCK

Treatment Temperature (°C) Soluble PEPCK (% of 37°C)
Vehicle 37 100
50 85

55 60

60 30

65 10

Demethoxycapillarisin (50 uM) 37 100
50 95

55 80

60 65

65 35

Table 3: Surface Plasmon Resonance (SPR) Analysis of Demethoxycapillarisin Binding to
PEPCK
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Analyte L. . L.

. Association Rate Dissociation Rate o
(Demethoxycapillar Affinity (KD) (pM)
. (ka) (1/Ms) (kd) (1/s)
isin)

Demethoxycapillarisin =~ 1.2 x 103 5.8 x 1072 48.3

Table 4: Western Blot Analysis of Akt Phosphorylation

p-Akt (Ser473) | Total Akt

Treatment . Fold Change vs. Control
Ratio

Control 1.0 1.0

Demethoxycapillarisin (50 uM) 2.8 2.8

Signaling Pathway

The following diagram illustrates the proposed signaling pathway for Demethoxycapillarisin.
Inhibition of PEPCK by Demethoxycapillarisin is hypothesized to induce cellular stress,
leading to the activation of the PI3K/Akt pathway, a key regulator of cell survival and
metabolism.
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Grepare Demethoxycapillarisin dilutions)

Treat cells with Demethoxycapillarisin
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Encubate (30 min, RTD Geat aliquots to different temperatures)

l v

Gdd OAA and GTP substrate) C_yse 2l (freeze—thaw))

l
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Western blot for PEPCK and GAPDH

Read luminescence

Calculate IC50
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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